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1,1'-Methylene Bis[Theobromine] 1,1'-Methylene Bis[Theobromine]
Brand Name: Vulcanchem
CAS No.: 77196-87-3
VCID: VC21162330
InChI: InChI=1S/C15H16N8O4/c1-18-5-16-10-8(18)12(24)22(14(26)20(10)3)7-23-13(25)9-11(17-6-19(9)2)21(4)15(23)27/h5-6H,7H2,1-4H3
SMILES: CN1C=NC2=C1C(=O)N(C(=O)N2C)CN3C(=O)C4=C(N=CN4C)N(C3=O)C
Molecular Formula: C15H16N8O4
Molecular Weight: 372.34 g/mol

1,1'-Methylene Bis[Theobromine]

CAS No.: 77196-87-3

Cat. No.: VC21162330

Molecular Formula: C15H16N8O4

Molecular Weight: 372.34 g/mol

* For research use only. Not for human or veterinary use.

1,1'-Methylene Bis[Theobromine] - 77196-87-3

Specification

CAS No. 77196-87-3
Molecular Formula C15H16N8O4
Molecular Weight 372.34 g/mol
IUPAC Name 1-[(3,7-dimethyl-2,6-dioxopurin-1-yl)methyl]-3,7-dimethylpurine-2,6-dione
Standard InChI InChI=1S/C15H16N8O4/c1-18-5-16-10-8(18)12(24)22(14(26)20(10)3)7-23-13(25)9-11(17-6-19(9)2)21(4)15(23)27/h5-6H,7H2,1-4H3
Standard InChI Key JQLBZHMVLVGVBB-UHFFFAOYSA-N
SMILES CN1C=NC2=C1C(=O)N(C(=O)N2C)CN3C(=O)C4=C(N=CN4C)N(C3=O)C
Canonical SMILES CN1C=NC2=C1C(=O)N(C(=O)N2C)CN3C(=O)C4=C(N=CN4C)N(C3=O)C

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